Cas no 1823914-08-4 (Cyclobutanol, 2-(3-fluorophenyl)-)

• Product Name: Cyclobutanol, 2-(3-fluorophenyl)-
• CAS No: 1823914-08-4
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 6089192
• PubChem ID: 130118889
• Update Time: 2025-06-13

Cyclobutanol, 2-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 2-(3-fluorophenyl)-
• EN300-1634850
• 2-(3-FLUOROPHENYL)CYCLOBUTAN-1-OL
• 1823914-08-4

• Inchi： 1S/C10H11FO/c11-8-3-1-2-7(6-8)9-4-5-10(9)12/h1-3,6,9-10,12H,4-5H2
• InChI Key： UDXKIOIYNDRBCW-UHFFFAOYSA-N
• SMILES： C1(O)CCC1C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 253.7±40.0 °C(Predicted)
• pka: 14.94±0.40(Predicted)

Additional information on Cyclobutanol, 2-(3-fluorophenyl)-

Exploring Cyclobutanol, 2-(3-fluorophenyl)- (CAS No. 1823914-08-4): Properties, Applications, and Innovations

In the realm of organic chemistry, Cyclobutanol, 2-(3-fluorophenyl)- (CAS No. 1823914-08-4) stands out as a compound of significant interest due to its unique structural features and potential applications. This fluorinated cyclobutane derivative combines the rigidity of a cyclobutane ring with the electronic effects of a 3-fluorophenyl group, making it a valuable building block in pharmaceutical and material science research. Researchers and industry professionals are increasingly exploring its synthetic utility, driven by the growing demand for fluorinated compounds in drug discovery and advanced materials.

The compound's molecular structure, characterized by a four-membered cyclobutanol ring substituted with a 3-fluorophenyl moiety, offers intriguing steric and electronic properties. These attributes are particularly relevant in the design of bioactive molecules, where fluorination is known to enhance metabolic stability and binding affinity. Recent studies highlight its role as an intermediate in the synthesis of small-molecule therapeutics, especially in targeting GPCRs (G-protein-coupled receptors) and kinases, which are hot topics in precision medicine.

From a synthetic chemistry perspective, Cyclobutanol, 2-(3-fluorophenyl)- (CAS No. 1823914-08-4) presents challenges and opportunities. The strain inherent to the cyclobutane ring often necessitates specialized reaction conditions, yet this same strain can be leveraged to achieve high selectivity in ring-opening or functionalization reactions. Innovations in photoredox catalysis and flow chemistry have recently been applied to optimize its production, addressing common queries like "How to synthesize fluorinated cyclobutanes efficiently?"—a frequent search term among chemists.

Beyond pharmaceuticals, this compound has garnered attention in materials science. Its fluorinated aromatic system contributes to thermal stability and lipophilicity, properties critical for developing high-performance polymers and liquid crystals. With the rise of flexible electronics and OLED technologies, researchers are investigating its incorporation into novel substrates, aligning with trends in sustainable and energy-efficient materials—a topic dominating academic and industrial discussions.

Environmental and regulatory considerations also shape the narrative around Cyclobutanol, 2-(3-fluorophenyl)-. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecological impact are under study, reflecting broader societal concerns about green chemistry and sustainable synthesis. These themes resonate strongly in SEO analytics, where terms like "eco-friendly fluorinated compounds" and "benign synthetic routes" trend among queries.

In conclusion, Cyclobutanol, 2-(3-fluorophenyl)- (CAS No. 1823914-08-4) exemplifies the intersection of fundamental research and applied innovation. Its versatility in drug design and material engineering, coupled with evolving synthetic methodologies, positions it as a compound of enduring relevance. As the scientific community continues to explore fluorinated architectures, this cyclobutanol derivative will likely remain a focal point for breakthroughs in multiple disciplines.